Cas no 7774-60-9 (Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester)

Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester structure
7774-60-9 structure
Product Name:Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester
CAS No:7774-60-9
MF:C13H18O2
MW:206.280824184418
CID:571581
Update Time:2025-04-19

Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester
    • 1-methyl-1-phenylethyl isobutyrate
    • 2-phenylpropan-2-yl 2-methylpropanoate
    • 1-Methyl-1-phenylethyl 2-methylpropanoate
    • 2-Phenylpropan-2-yl isobutyrate
    • alpha,alpha-Dimethylbenzyl 2-methylpropanoate
    • alpha,alpha-Dimethylbenzyl isobutyrate
    • FEMA No. 2388
    • Isobutyric acid, alpha,alpha-dimethylbenzyl ester
    • Phenyl dimethyl carbinyl isobutyrate
    • Inchi: 1S/C13H18O2/c1-10(2)12(14)15-13(3,4)11-8-6-5-7-9-11/h5-10H,1-4H3
    • InChI Key: LQOHUFIIIKBPQC-UHFFFAOYSA-N
    • SMILES: CC(C(OC(C1C=CC=CC=1)(C)C)=O)C

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.13068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.985
  • Boiling Point: 260.216°C at 760 mmHg
  • Flash Point: 93.23°C
  • Refractive Index: 1.487
  • PSA: 26.3
  • FEMA: 2388 | ALPHA,ALPHA-DIMETHYLBENZYL ISOBUTYRATE
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